2-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine

• IUPAC Name: 2-[4-(5-tert-butyl-2-methoxyphenyl)sulfonylpiperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• InChI: InChI=1S/C22H33N5O3S/c1-16-14-20(25(5)6)24-21(23-16)26-10-12-27(13-11-26)31(28,29)19-15-17(22(2,3)4)8-9-18(19)30-7/h8-9,14-15H,10-13H2,1-7H3
• InChI Key: NCOFDHDIKAGSNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)C(C)(C)C)OC)N(C)C
• Molecular Formula: C22H33N5O3S
• Molecular Weight: 447.6 g/mol
• CAS No.: 946283-39-2

Description

This compound belongs to a class of pyrimidine derivatives featuring a piperazine ring linked to a benzenesulfonyl group. The core structure includes:

• Pyrimidine backbone: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. Substituents include methyl groups at positions 6 and 4 (N,N-dimethylamine).
• Piperazine moiety: A six-membered heterocyclic ring with two nitrogen atoms, substituted at position 1 with a 5-tert-butyl-2-methoxybenzenesulfonyl group.

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between the target compound and its analogues:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	logP	logD	Reference
Target: 2-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine	C₂₃H₃₃N₅O₃S	491.61 (calc.)	5-tert-butyl-2-methoxybenzenesulfonyl	~4.5*	~3.0*	-
G868-1286: 2-[4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine	C₂₀H₂₉N₅O₃S	419.54	5-methoxy-2,4-dimethylbenzenesulfonyl	3.9181	2.4831
BK10266: 2-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine	C₂₀H₂₇N₅O	353.46	3,5-dimethylbenzoyl (vs. sulfonyl)	-	-
G868-1076: 2-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine	C₂₁H₃₁N₅O₄S	449.57	2,5-diethoxybenzenesulfonyl, N-ethyl	-	-

*Estimated based on tert-butyl’s contribution to lipophilicity.

Key Observations:

• Sulfonyl vs. Benzoyl Groups: G868-1286 and BK10266 differ in the linker group (sulfonyl vs. benzoyl).
• Substituent Effects : The tert-butyl group in the target compound increases molecular weight and logP compared to G868-1286 (methyl/methoxy substituents). This may reduce aqueous solubility but improve membrane permeability .
• Ethoxy vs. Methoxy : G868-1076’s diethoxy groups likely further increase logP compared to methoxy-containing analogues, aligning with trends in lipophilicity .

Pharmacological and Receptor Affinity Comparisons

Evidence from dopaminergic receptor antagonists (e.g., S 18126, L 745,870) highlights how structural variations in piperazine-linked compounds influence receptor selectivity :

• Piperazine Modifications :
  • S 18126 : Features a benzoindane-piperazine structure with high D4 receptor affinity (Ki = 2.4 nM).
  • L 745,870 : Contains a pyrrolopyridine-piperazine scaffold, maintaining D4 selectivity (Ki = 2.5 nM) but differing in off-target effects.
• Sulfonyl Group Role : The benzenesulfonyl group in the target compound may mimic sulfonamide-containing drugs (e.g., protease inhibitors), enhancing interactions with polar receptor pockets.